![molecular formula C15H11ClF3NO3S B2924137 N-(4-acetylphenyl)-4-chloro-3-(trifluoromethyl)benzenesulfonamide CAS No. 690961-80-9](/img/structure/B2924137.png)
N-(4-acetylphenyl)-4-chloro-3-(trifluoromethyl)benzenesulfonamide
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Overview
Description
“N-(4-acetylphenyl)-4-aminobenzenesulfonamide” is a chemical compound with the molecular formula C14H14N2O3S . It is also known by its systematic name "BENZENESULFONAMIDE, N-(4-ACETYLPHENYL)-4-AMINO-" .
Synthesis Analysis
The key step of its production via the commonly used chlorosulfonic acid routine is the synthesis of p-acetaminobenzenesulfonyl chloride (P-ASC). A large amount of HSO3Cl has to be used in the traditional process, which results in serious environmental problems. An alternative chlorosulfonic acid process to synthesize P-ASC was investigated by partially substituting HSO3Cl by PCl5 as the chlorination agent .Molecular Structure Analysis
The molecular structure of “N-(4-acetylphenyl)-4-aminobenzenesulfonamide” can be represented by the SMILES string: CC(=O)C1=CC=C(NS(=O)(=O)C2=CC=C(N)C=C2)C=C1 .properties
IUPAC Name |
N-(4-acetylphenyl)-4-chloro-3-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClF3NO3S/c1-9(21)10-2-4-11(5-3-10)20-24(22,23)12-6-7-14(16)13(8-12)15(17,18)19/h2-8,20H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDKPBHXFKYRKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClF3NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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